Cas no 51062-77-2 (1(2H)-Naphthalenone, 3,4-dihydro-5-hydroxy-8-methoxy-)

• Product Name: 1(2H)-Naphthalenone, 3,4-dihydro-5-hydroxy-8-methoxy-
• CAS No: 51062-77-2
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 363491
• PubChem ID: 10997855
• Update Time: 2025-04-19

1(2H)-Naphthalenone, 3,4-dihydro-5-hydroxy-8-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 3,4-dihydro-5-hydroxy-8-methoxy-
• 5-hydroxy-8-methoxy-3,4-dihydro-2H-naphthalen-1-one
• 5-hydroxy-8-methoxy-3,4-dihydro-1(2H)-naphthalenone
• 51062-77-2
• SCHEMBL6431712
• CXBOBGNSONTXMV-UHFFFAOYSA-N
• DTXSID30451248

• Inchi： 1S/C11H12O3/c1-14-10-6-5-8(12)7-3-2-4-9(13)11(7)10/h5-6,12H,2-4H2,1H3
• InChI Key： CXBOBGNSONTXMV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2=C1C(CCC2)=O)O

Computed Properties

• Exact Mass: 192.07866
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53